Cas no 133605-55-7 (L-Valine,glycyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-)

L-Valine,glycyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl- Properties

Names and Identifiers

• L-Valine,glycyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-
• 2-[[1-[2-[[2-[[2-[[2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbuta
• ANGIOTENSIN III ANTIPEPTIDE
• GLY-VAL-TYR-VAL-HIS-PRO-VAL
• 2-({1-[2-(2-{2-[2-(2-aminoacetamido)-3-methylbutanamido]-3-(4-hydroxyphenyl)propanamido}-3-methylbutanamido)-3-(3H-imidazol-4-yl)propanoyl]pyrrolidin-2-yl}formamido)-3-methylbutanoic acid
• Glycylvalyltyrosylvalylhistidylprolylvaline
• DTXSID70657525
• 2-[[1-[2-[[2-[[2-[[2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoic acid
• 133605-55-7
• +Expand

• InChIKey： WWDNAGBKUMGNDQ-KEMDMYKJSA-N
• Inchi： InChI=1S/C37H55N9O9/c1-19(2)29(43-28(48)16-38)34(51)41-25(14-22-9-11-24(47)12-10-22)32(49)44-30(20(3)4)35(52)42-26(15-23-17-39-18-40-23)36(53)46-13-7-8-27(46)33(50)45-31(21(5)6)37(54)55/h9-12,17-21,25-27,29-31,47H,7-8,13-16,38H2,1-6H3,(H,39,40)(H,41,51)(H,42,52)(H,43,48)(H,44,49)(H,45,50)(H,54,55)/t25-,26-,27+,29-,30-,31+/m1/s1
• SMILES： NCC(N[C@@H](C(N[C@@H](C(N[C@@H](C(N[C@@H](C(N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1=CN=CN1)=O)C(C)C)=O)CC1=CC=C(O)C=C1)=O)C(C)C)=O

Computed Properties

• Exact Mass: 769.41200
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 19
• Monoisotopic Mass: 769.41227437g/mol
• Heavy Atom Count: 55
• Complexity: 1350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 278Ų

Experimental Properties

• LogP: 1.91950
• PSA: 278.04000